Cas no 2137786-08-2 (2-(4-Bromophenyl)-1-ethylpiperidin-4-amine)

• Product Name: 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine
• CAS No: 2137786-08-2
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 6216888
• PubChem ID: 165943867
• Update Time: 2025-05-20

2-(4-Bromophenyl)-1-ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-704859
• 2-(4-bromophenyl)-1-ethylpiperidin-4-amine
• 2137786-08-2
• 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine

• Inchi： 1S/C13H19BrN2/c1-2-16-8-7-12(15)9-13(16)10-3-5-11(14)6-4-10/h3-6,12-13H,2,7-9,15H2,1H3
• InChI Key： OATQMRJWKBUNAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(CCN1CC)N

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine

Introduction to 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine (CAS No. 2137786-08-2)

2-(4-Bromophenyl)-1-ethylpiperidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2137786-08-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a brominated aromatic ring and an ethyl substituent, making it a versatile scaffold for the development of bioactive molecules. Its unique structural attributes have positioned it as a valuable intermediate in synthetic chemistry, particularly in the pursuit of novel therapeutic agents.

The molecular structure of 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine consists of a piperidine core, which is a six-membered nitrogen-containing heterocycle, linked to a 4-bromophenyl group at the 2-position and an ethyl group at the 1-position. The presence of the bromine atom at the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

In recent years, there has been growing interest in piperidine derivatives due to their prevalence in pharmacologically active compounds. The piperidine moiety is particularly noteworthy for its ability to modulate biological targets such as kinases, G protein-coupled receptors (GPCRs), and ion channels. The amine functionality at the 4-position of the piperidine ring provides a site for further derivatization, enabling the tuning of physicochemical properties like solubility, metabolic stability, and pharmacokinetic profiles.

One of the most compelling aspects of 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine is its utility in the synthesis of small-molecule inhibitors targeting oncogenic pathways. Piperidine-based inhibitors have shown promise in preclinical studies as modulators of enzymes involved in cancer progression. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways aberrantly activated in many cancers. The bromine substituent on the phenyl ring facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl groups that can fine-tune binding interactions with target proteins.

The pharmaceutical industry has leveraged this compound as a building block for next-generation drug candidates. Its structural features allow for rapid diversification through combinatorial chemistry and high-throughput screening (HTS) approaches. Researchers have employed 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine to generate libraries of analogs, which have been screened for activity against a wide range of therapeutic targets. This strategy has led to the identification of lead compounds with potent pharmacological effects.

Recent advancements in computational chemistry have further enhanced the utility of 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine. Molecular modeling techniques, including docking studies and molecular dynamics simulations, have been instrumental in predicting binding affinities and optimizing lead structures. These computational methods complement experimental approaches by providing insights into protein-ligand interactions at an atomic level. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and minimize costly failures in later stages of development.

The synthesis of 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of an aromatic ring, formation of the piperidine scaffold through reductive amination or cyclization reactions, and subsequent alkylation to introduce the ethyl group. Advances in synthetic methodologies have improved yields and purity, making this compound more accessible for research applications.

In academic research, 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine has been utilized to explore novel pharmacological mechanisms. For example, studies have investigated its interactions with neurotransmitter receptors, suggesting potential applications in treating neurological disorders. The compound’s ability to modulate receptor activity may open doors for developing treatments targeting conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The versatility of 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine extends beyond oncology and neuroscience. It has been explored as a precursor for compounds with antimicrobial properties, addressing emerging challenges related to antibiotic resistance. By incorporating structural motifs known to interact with bacterial targets, researchers aim to develop new classes of antibiotics that can overcome existing resistance mechanisms.

Regulatory considerations play a critical role in the development and commercialization of compounds like 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before moving into clinical trials. These measures guarantee safety and efficacy before human use.

The future prospects for 2-(4-Bromophenyl)-1-ethylpiperidin-4-amine remain promising as research continues to uncover new therapeutic applications. Innovations in synthetic chemistry and drug design are likely to expand its utility further. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable therapeutic solutions.